Cas no 106316-09-0 (Benzoic acid, 3-chloro-4-(dodecyloxy)-)

Benzoic acid, 3-chloro-4-(dodecyloxy)- structure
106316-09-0 structure
Product Name:Benzoic acid, 3-chloro-4-(dodecyloxy)-
CAS No:106316-09-0
MF:C19H29ClO3
MW:340.884765386581
CID:1175517
PubChem ID:19739175
Update Time:2025-04-20

Benzoic acid, 3-chloro-4-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-4-(dodecyloxy)-
    • 3-chloro-4-dodecoxybenzoic acid
    • 3-CHLORO-4-(DODECYLOXY)BENZOIC ACID
    • 106316-09-0
    • 4-dodecyloxy-3-chlorobenzoic acid
    • SHYYATVSTYDTKT-UHFFFAOYSA-N
    • 4-n-dodecyloxy-3-chlorobenzoic acid
    • SCHEMBL9626608
    • 3-chloro-4-dodecyloxybenzoic acid
    • DTXSID60599465
    • Inchi: 1S/C19H29ClO3/c1-2-3-4-5-6-7-8-9-10-11-14-23-18-13-12-16(19(21)22)15-17(18)20/h12-13,15H,2-11,14H2,1H3,(H,21,22)
    • InChI Key: SHYYATVSTYDTKT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=CC=1OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 340.1805225g/mol
  • Monoisotopic Mass: 340.1805225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 13
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 6.33790

Benzoic acid, 3-chloro-4-(dodecyloxy)- Related Literature

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